Cas no 2060062-39-5 (4-(aminomethyl)-2,6-difluorophenol hydrobromide)

• Product Name: 4-(aminomethyl)-2,6-difluorophenol hydrobromide
• CAS No: 2060062-39-5
• MF: C₇H₈BrF₂NO
• MW: 240.045328140259
• MDL: MFCD30535956
• CID: 4635748
• PubChem ID: 126796295
• Update Time: 2025-09-28

4-(aminomethyl)-2,6-difluorophenol hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-2,6-difluorophenol hydrobromide
• 2060062-39-5
• 4-(aminomethyl)-2,6-difluorophenolhydrobromide
• EN300-345052
• 4-(aminomethyl)-2,6-difluorophenol;hydrobromide
• Z2738500675
• G64250

• MDL： MFCD30535956
• Inchi： 1S/C7H7F2NO.BrH/c8-5-1-4(3-10)2-6(9)7(5)11;/h1-2,11H,3,10H2;1H
• InChI Key： RNICADBIAXPMSX-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C(O)=C(F)C=1)N.Br

Computed Properties

• Exact Mass: 238.97573g/mol
• Monoisotopic Mass: 238.97573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(aminomethyl)-2,6-difluorophenol hydrobromide

Introduction to 4-(aminomethyl)-2,6-difluorophenol hydrobromide (CAS No. 2060062-39-5)

4-(aminomethyl)-2,6-difluorophenol hydrobromide, identified by the Chemical Abstracts Service Number (CAS No.) 2060062-39-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of halogenated phenols, characterized by the presence of fluorine atoms at the 2 and 6 positions of the benzene ring, alongside an amino-methyl substituent at the 4-position. The hydrobromide salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The structural features of 4-(aminomethyl)-2,6-difluorophenol hydrobromide contribute to its unique chemical properties and potential biological activities. The fluorine atoms introduce electron-withdrawing effects, which can influence the reactivity and electronic distribution across the molecule. Additionally, the amino-methyl group serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives. These characteristics make it a promising candidate for exploring novel pharmacophores in medicinal chemistry.

In recent years, there has been growing interest in halogenated aromatic compounds due to their broad spectrum of biological activities. Studies have demonstrated that such compounds often exhibit potent interactions with biological targets, including enzymes and receptors. The fluorine atoms in 4-(aminomethyl)-2,6-difluorophenol hydrobromide can enhance metabolic stability and binding affinity, while the amino-methyl group provides opportunities for further chemical modifications. These properties have made this compound an attractive scaffold for designing new therapeutic agents.

One of the most compelling aspects of 4-(aminomethyl)-2,6-difluorophenol hydrobromide is its potential application in the development of antimicrobial agents. Research has shown that halogenated phenols can exhibit significant activity against a variety of bacterial and fungal strains. The presence of fluorine atoms in particular has been linked to improved bioavailability and resistance to degradation by microbial enzymes. Furthermore, the amino-methyl group can be functionalized to introduce additional pharmacological properties, such as enhanced binding to specific bacterial enzymes or modulation of host-pathogen interactions.

Another area where 4-(aminomethyl)-2,6-difluorophenol hydrobromide shows promise is in the field of anticancer research. Preliminary studies have suggested that this compound may inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The halogenated aromatic core provides a framework for designing molecules that can selectively target cancer cells without harming healthy tissues. Additionally, the amino-methyl group offers a site for further derivatization to enhance specificity and efficacy.

The synthesis of 4-(aminomethyl)-2,6-difluorophenol hydrobromide involves several key steps that highlight its complexity as a chemical entity. The introduction of fluorine atoms at the 2 and 6 positions typically requires specialized fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Once these fluorine atoms are incorporated, the amino-methyl group can be added through nucleophilic substitution or other coupling reactions. Finally, conversion to the hydrobromide salt form enhances solubility and stability, making it more suitable for further applications in pharmaceutical research.

The pharmaceutical industry has been increasingly interested in developing new drugs based on halogenated aromatic compounds due to their favorable pharmacokinetic properties. 4-(aminomethyl)-2,6-difluorophenol hydrobromide exemplifies this trend by combining structural features that are known to enhance drug-like characteristics. The presence of fluorine atoms can improve metabolic stability, while the amino-methyl group provides a site for further functionalization to optimize pharmacological activity. These attributes make it a valuable building block for designing novel therapeutic agents.

In conclusion, 4-(aminomethyl)-2,6-difluorophenol hydrobromide (CAS No. 2060062-39-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing new drugs with applications in antimicrobial and anticancer therapies. As research continues to uncover new biological activities associated with halogenated phenols, compounds like this one are likely to play an increasingly important role in drug discovery and development.